Cas no 29668-05-1 (Benzenesulfonic acid, 5-[[4-[bis(2-hydroxyethyl)amino]-6-[(3-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-[2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]ethenyl]-, tetrasodium salt (9CI))

• Product Name: Benzenesulfonic acid, 5-[[4-[bis(2-hydroxyethyl)amino]-6-[(3-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-[2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]ethenyl]-, tetrasodium salt (9CI)
• CAS No: 29668-05-1
• MF: C₄₀H₄₅N₁₂NaO₁₆S₄
• MW: 1101.10587382317
• CID: 1440150
• Update Time: 2023-03-27

Benzenesulfonic acid, 5-[[4-[bis(2-hydroxyethyl)amino]-6-[(3-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-[2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]ethenyl]-, tetrasodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-[[4-[bis(2-hydroxyethyl)amino]-6-[(3-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-[2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]ethenyl]-, tetrasodium salt
• Benzenesulfonic acid,5-[[4-[bis(2-hydroxyethyl)amino]-6-[(3-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-[2-[4-[[4-[bis(2-h
• Benzenesulfonic acid,5-[[4-[bis(2-hydroxyethyl)amino]-6-[(3-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-[2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-sul
• Benzenesulfonic acid, 5-[[4-[bis(2-hydroxyethyl)amino]-6-[(3-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-[2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]ethenyl]-, tetrasodium salt (9CI)

• Inchi： 1S/C40H44N12O16S4.Na.H/c53-18-14-51(15-19-54)39-47-35(41-27-10-12-31(13-11-27)69(57,58)59)45-37(49-39)43-29-8-6-25(33(23-29)71(63,64)65)4-5-26-7-9-30(24-34(26)72(66,67)68)44-38-46-36(48-40(50-38)52(16-20-55)17-21-56)42-28-2-1-3-32(22-28)70(60,61)62;;/h1-13,22-24,53-56H,14-21H2,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H2,41,43,45,47,49)(H2,42,44,46,48,50);;
• InChI Key： ORNBVZIFOVKKSK-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C=CC2C=CC(NC3=NC(NC4C=CC(S(O)(=O)=O)=CC=4)=NC(N(CCO)CCO)=N3)=CC=2S(O)(=O)=O)=C(S(O)(=O)=O)C=1)C1=NC(NC2C=CC=C(S(O)(=O)=O)C=2)=NC(N(CCO)CCO)=N1.[NaH]